
Foundational Knowledge of Abbott's
Hematology Analyzers: A Technical Guide for

Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Abbott

Cat. No.: B1666368 Get Quote

For researchers, scientists, and drug development professionals, understanding the core

technologies of hematology analyzers is paramount for leveraging their full potential in a

research setting. This in-depth technical guide delves into the foundational principles of

Abbott's hematology analyzers, offering insights into their operation, data interpretation, and

application in research.

Abbott's portfolio of hematology analyzers, including the Alinity h-series and the CELL-DYN

Sapphire, are sophisticated instruments designed for the in vitro diagnostic counting and

characterization of blood cells.[1] While primarily used in clinical laboratories, their advanced

technologies offer significant capabilities for research applications, from basic hematology

studies to drug development and cellular analysis.

Core Technologies: A Deep Dive
At the heart of Abbott's modern hematology analyzers lies a combination of advanced

technologies, primarily centered around optical and fluorescence flow cytometry. These

methods provide a multi-dimensional analysis of individual cells as they pass through a laser

beam, enabling accurate differentiation and enumeration.
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A cornerstone of Abbott's technology is the patented Multi-Angle Polarized Scatter Separation

(MAPSS™).[2][3] This innovative evolution of optical flow cytometry utilizes four or more angles

of light scatter to characterize distinct cellular features.[2][4] The Alinity hq, for instance,

employs an advanced version of MAPSS with seven light detectors and a fluorescence

detector to enhance the differentiation of blood cells.[5]

The signals generated by MAPSS technology correlate with specific cellular characteristics:

0° (Axial Light Loss - ALL): Relates to cell size.[6]

10° (Intermediate Angle Scatter - IAS): Indicates cellular complexity.[6]

90° Polarized Side Scatter (PSS): Corresponds to nuclear lobularity and segmentation.[6]

90° Depolarized Side Scatter (DSS): Is specific for the granules within eosinophils.[6]

This multi-faceted approach allows for a detailed analysis of white blood cells (WBCs), red

blood cells (RBCs), and platelets without the need for harsh, cell-altering reagents.

Fluorescence Flow Cytometry
In addition to light scatter, many of Abbott's analyzers, such as the Alinity hq and CELL-DYN

Sapphire, incorporate fluorescence flow cytometry.[7][8] This technology is crucial for the

enumeration of nucleated red blood cells (NRBCs) and for reticulocyte analysis.[4][5] A

fluorescent dye that specifically binds to the DNA in the nucleus of NRBCs allows for their

accurate identification and quantification.[9] For reticulocyte analysis, a fluorescent stain

highlights the residual RNA in these immature red blood cells.[4]

The CELL-DYN Sapphire, in particular, offers "open flow" cytometry capabilities, allowing

researchers to utilize third-party monoclonal antibodies for more advanced immunophenotyping

studies.[1][4][10] This feature significantly expands the research applications of the instrument

beyond a standard complete blood count (CBC).

Electrical Impedance
While optical methods are predominant, some Abbott analyzers also utilize the principle of

electrical impedance, particularly for validating platelet counts.[4][11] This technology measures
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the change in electrical resistance as cells pass through a small aperture. The magnitude of the

change is proportional to the cell volume.

Quantitative Performance Data
The following tables summarize key performance characteristics of select Abbott hematology

analyzers, providing a comparative overview for research planning.

Table 1: Linearity of Abbott Hematology Analyzers

Parameter Alinity hq
CELL-DYN
Sapphire

CELL-DYN 4000

WBC (x 10⁹/L) Verified - >0.997 (Correlation)

RBC (x 10¹²/L) Verified - >0.997 (Correlation)

Hemoglobin (g/dL) Verified - >0.997 (Correlation)

Platelets (x 10⁹/L) Verified - 0.992 (Correlation)

Data sourced from performance evaluation studies.[6][12][13]

Table 2: Precision (Within-Run Imprecision) of the Alinity hq Analyzer

Parameter
Low Concentration
(%CV)

Normal
Concentration
(%CV)

High Concentration
(%CV)

WBC 2.5 1.5 1.0

RBC 1.0 0.8 0.8

Hemoglobin 0.8 0.6 0.6

MCV 0.6 0.4 0.4

Platelets 4.0 2.5 2.0
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%CV denotes the coefficient of variation. Data is illustrative and based on published

performance evaluations.[14]

Experimental Protocols and Research Applications
While detailed, step-by-step experimental protocols are often proprietary and application-

specific, this section outlines the general methodologies for key research applications on

Abbott's hematology analyzers.

Standard Complete Blood Count (CBC) and Differential
The primary function of these analyzers is to perform a CBC with a white blood cell differential.

For research purposes, this provides a robust dataset on the general health status of animal

models or human subjects in a study. The high throughput and automation of these systems

ensure consistency and reduce variability in large-scale studies.[15]

Workflow for a Standard CBC Analysis

Pre-Analytical Analytical Post-Analytical

Sample Collection
(e.g., K2EDTA tube) Gentle Mixing Sample Aspiration Dilution & Reagent Incubation Analysis in Optical

Flow Cell Data Acquisition Data Processing & Algorithm Analysis Results Reporting Data Review & Interpretation

Click to download full resolution via product page

Caption: General workflow for a CBC analysis on an Abbott hematology analyzer.

Optical Detection Pathway using MAPSS™ Technology

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/31339851/
https://www.benchchem.com/product/b1666368?utm_src=pdf-body
https://www.corelaboratory.abbott/int/en/offerings/brands/alinity/Alinity-h-hematology-system.html
https://www.benchchem.com/product/b1666368?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666368?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Light Source Flow Cell

Detection System

Output

Laser Diode Hydrodynamically Focused
Cell Stream

Illumination

0° Detector (ALL)Scattered & Emitted Light

10° Detector (IAS)Scattered & Emitted Light

90° Polarized
Detector (PSS)

Scattered & Emitted Light

90° Depolarized
Detector (DSS)

Scattered & Emitted Light

Fluorescence Detector

Scattered & Emitted Light

Signal Processing Cell Characterization

Click to download full resolution via product page

Caption: Simplified diagram of the optical detection pathway in Abbott's MAPSS™ technology.

Analysis of Body Fluids
For researchers working with samples other than whole blood, such as cerebrospinal fluid

(CSF), synovial fluid, or pleural fluid, certain Abbott analyzers like the Alinity hq and CELL-

DYN Sapphire can be utilized.[7] These applications are critical in various research areas,

including neuroscience, rheumatology, and oncology. It is important to note that specific

protocols and validation for each fluid type are necessary to ensure accurate results.
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Monoclonal Antibody Analysis for Immunophenotyping
A significant advantage for researchers is the ability to use monoclonal antibodies for detailed

cellular analysis on analyzers like the CELL-DYN Sapphire.[4][10] This "open flow" capability

allows for the immunophenotyping of various cell populations, which is invaluable in

immunology, immuno-oncology, and drug development.

General Protocol for Monoclonal Antibody Staining (for CELL-DYN Sapphire):

Antibody Selection: Choose fluorescently-labeled (e.g., FITC, PE) monoclonal antibodies

specific to the cell surface markers of interest.

Sample Preparation: Collect whole blood in EDTA tubes.

Incubation: Add the appropriate concentration of monoclonal antibody to a specific volume of

whole blood. Incubate for the recommended time and temperature, protected from light.

Analysis: Run the stained sample on the CELL-DYN Sapphire using the appropriate analysis

mode (e.g., CD61 for platelets, or other user-defined protocols).

Data Interpretation: Analyze the generated scatterplots and fluorescence data to identify and

quantify the cell population of interest.

Note: This is a generalized protocol. Researchers must optimize antibody concentrations,

incubation times, and instrument settings for their specific antibodies and cell types.

Data Interpretation and Advanced Parameters
Beyond the standard CBC parameters, Abbott's hematology analyzers provide a range of

advanced and research-use-only (RUO) parameters that can offer deeper insights.

Immature Granulocyte (IG) Count: Provides information on the presence of early-stage

neutrophils, which can be an indicator of an inflammatory response.[5]

Reticulated Platelets (%rP): Measures the percentage of young, RNA-rich platelets, which

can be an indicator of thrombopoietic activity.[5]
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Immature Reticulocyte Fraction (IRF): Indicates the proportion of the most immature

reticulocytes, reflecting the bone marrow's response to anemia or treatment.[4][5]

Mean Reticulocyte Hemoglobin Content (MCHr): A parameter that can be used to assess

iron deficiency and the response to iron therapy.[5]

Conclusion
Abbott's hematology analyzers are powerful tools that extend far beyond the clinical

diagnostics laboratory. For researchers, their sophisticated technologies, particularly MAPSS™

and fluorescence flow cytometry, provide a high-throughput, reliable, and detailed analysis of

cellular components. The ability to perform advanced analyses, such as immunophenotyping

with monoclonal antibodies and the measurement of novel cellular parameters, opens up a

wide range of possibilities for research in various fields. By understanding the foundational

principles and capabilities of these instruments, researchers can effectively integrate them into

their experimental workflows to generate high-quality, reproducible data, ultimately advancing

scientific discovery and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://acikerisim.baskent.edu.tr/server/api/core/bitstreams/e09b2ed7-3c48-4c11-9bd5-892a19f1f617/content
https://www.researchgate.net/publication/7150916_Implementation_of_monoclonal_antibody_fluorescence_on_the_Abbott_CELL-DYN_Sapphire_haematology_analyser_Evaluation_of_lymphoid_myeloid_and_platelet_markers
https://www.gmi-inc.com/product/abbott-cell-dyn-3500-hematology-analyzer/
https://academic.oup.com/ajcp/article-pdf/113/4/497/24980478/ajcpath113-0497.pdf
https://pubmed.ncbi.nlm.nih.gov/31271528/
https://pubmed.ncbi.nlm.nih.gov/31271528/
https://pubmed.ncbi.nlm.nih.gov/31339851/
https://pubmed.ncbi.nlm.nih.gov/31339851/
https://www.corelaboratory.abbott/int/en/offerings/brands/alinity/Alinity-h-hematology-system.html
https://www.corelaboratory.abbott/int/en/offerings/brands/alinity/Alinity-h-hematology-system.html
https://www.benchchem.com/product/b1666368#foundational-knowledge-of-abbott-s-hematology-analyzers-for-research-use
https://www.benchchem.com/product/b1666368#foundational-knowledge-of-abbott-s-hematology-analyzers-for-research-use
https://www.benchchem.com/product/b1666368#foundational-knowledge-of-abbott-s-hematology-analyzers-for-research-use
https://www.benchchem.com/product/b1666368#foundational-knowledge-of-abbott-s-hematology-analyzers-for-research-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666368?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

